Cas no 2138290-88-5 (1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine)

• Product Name: 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine
• CAS No: 2138290-88-5
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6246113
• PubChem ID: 165464225
• Update Time: 2025-10-31

1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138290-88-5
• 1,7,7-trimethyl-1-azaspiro[4.5]decan-4-amine
• EN300-785591
• 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C12H24N2/c1-11(2)6-4-7-12(9-11)10(13)5-8-14(12)3/h10H,4-9,13H2,1-3H3
• InChI Key： WOFCLPAOZRVVEQ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C21CCCC(C)(C)C2)N

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine

Professional Introduction to 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine (CAS No. 2138290-88-5)

1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138290-88-5, represents a fascinating molecular architecture that combines a spirocyclic framework with an azacycloalkane core. The presence of multiple stereocenters and functional groups makes it a versatile intermediate for the development of novel bioactive molecules.

The spirocyclic structure of 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine contributes to its distinct conformational preferences and reactivity patterns. Spiro compounds are known for their rigid three-dimensional shapes, which can be exploited to design molecules with specific binding properties. In particular, the azaspiro scaffold has been explored for its potential in drug design due to its ability to mimic natural product motifs and interact with biological targets in a precise manner.

Recent advancements in computational chemistry have enabled the detailed analysis of the electronic and steric properties of such complex molecules. Theoretical studies on 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine have revealed insights into its potential as a building block for pharmacophores. For instance, density functional theory (DFT) calculations have been used to predict the optimal conformations and energetics of different isomers, providing a rational basis for synthetic planning.

In the realm of medicinal chemistry, the utility of 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine lies in its ability to serve as a precursor for more complex derivatives. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors implicated in human diseases. Notably, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity relevant to inflammatory and metabolic disorders.

The synthesis of 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine presents unique challenges due to the complexity of its spirocyclic core. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. Recent innovations in transition metal-catalyzed reactions have provided more efficient pathways for constructing such intricate frameworks. For example, palladium-catalyzed spirocyclization reactions have been employed to streamline the formation of the spirocyclic bond.

The biological activity of compounds derived from 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-amine has been extensively studied in vitro and in vivo. Preclinical data suggest that certain derivatives exhibit potent inhibitory effects on target proteins associated with cancer progression and neurodegenerative diseases. These findings have spurred interest in exploring the therapeutic potential of this scaffold further.

The role of computational modeling in drug discovery has been instrumental in guiding the design and optimization of molecules like 1,7,7-Trimethyl-1-azaspiro[4.5]decan-4-am ine. Molecular docking simulations have been used to predict binding affinities and interactions with biological targets, allowing researchers to prioritize candidates for experimental validation. Additionally, virtual screening techniques have facilitated the identification of novel analogs with enhanced pharmacological properties.

The future prospects for 1,7,7 Trimethyl 1 azaspiro [45] decan 4 am ine and its derivatives are promising, given the ongoing advancements in synthetic methodologies and biotechnological applications. As our understanding of molecular interactions deepens, new opportunities will arise for developing innovative therapeutic strategies based on this versatile scaffold.

In conclusion, 1 7 7 Trimethyl 1 azaspiro [45] decan 4 am ine (CAS No 2138290 88 5) stands out as a significant compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of experimental chemistry and computational biology continues to drive progress in harnessing its synthetic utility and therapeutic applications.